Cas no 17913-42-7 ((20R)-17a,20-Dihydroxycholesterol)

(20R)-17a,20-Dihydroxycholesterol structure
17913-42-7 structure
Product Name:(20R)-17a,20-Dihydroxycholesterol
CAS No:17913-42-7
MF:C27H46O3
MW:418.652348995209
CID:1062651
PubChem ID:5460687
Update Time:2025-04-20

(20R)-17a,20-Dihydroxycholesterol Chemical and Physical Properties

Names and Identifiers

    • (20R)-17α,20-Dihydroxycholesterol
    • (20R)-17alpha,20-dihydroxycholesterol
    • 17913-42-7
    • (20R)-17a,20-Dihydroxycholesterol
    • LMST04030176
    • (3ss,20R)-Cholest-5-ene-3,17,20-triol; (20R)-Cholest-5-ene-3ss,17,20-triol;
    • DB-222654
    • (20R)-cholest-5-ene-3beta,17alpha,20-triol
    • Q27105358
    • (3S,8R,9S,10R,13S,14S,17R)-17-[(2R)-2-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol
    • (20R)-cholest-5-en-3beta,17alpha,20-triol
    • CHEBI:783
    • 17alpha,20alpha-Dihydroxycholesterol
    • Inchi: 1S/C27H46O3/c1-18(2)7-6-13-26(5,29)27(30)16-12-23-21-9-8-19-17-20(28)10-14-24(19,3)22(21)11-15-25(23,27)4/h8,18,20-23,28-30H,6-7,9-17H2,1-5H3/t20-,21+,22-,23-,24-,25-,26+,27+/m0/s1
    • InChI Key: PRZXKPDANWDCNC-IBQHSZKZSA-N
    • SMILES: O[C@]1([C@@](C)(CCCC(C)C)O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 418.34469533g/mol
  • Monoisotopic Mass: 418.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Melting Point: 163 - 170°C
  • Solubility: Chloroform (Slightly), Ethanol (Slightly)

(20R)-17a,20-Dihydroxycholesterol Security Information

(20R)-17a,20-Dihydroxycholesterol Pricemore >>

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